Cas no 1957130-54-9 ((3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol)

• Product Name: (3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• CAS No: 1957130-54-9
• MF: C₁₆H₁₄F₃N₅O
• MW: 349.31047296524
• CID: 6141009
• PubChem ID: 69155711
• Update Time: 2025-06-14

(3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol
• 4-Pyrimidineethanol, α-(2,4-difluorophenyl)-5-fluoro-β-methyl-α-(1H-1,2,4-triazol-1-ylmethyl)-, (βS)-
• 1957130-54-9
• 137330-52-0
• NCGC00164622-01
• DTXCID3026485
• NCGC00164622-02
• AKOS025404795
• EN300-19338347
• Tox21_112241_1
• AS-47646
• SCHEMBL4709722
• F14826
• CAS-137234-62-9
• Tox21_112241

• Inchi： 1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16?/m0/s1
• InChI Key： BCEHBSKCWLPMDN-VQVVDHBBSA-N
• SMILES： C1=NC=C(F)C([C@H](C)C(C2=CC=C(F)C=C2F)(CN2C=NC=N2)O)=N1

Computed Properties

• Exact Mass: 349.11504457g/mol
• Monoisotopic Mass: 349.11504457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 508.6±60.0 °C(Predicted)
• pka: 11.54±0.29(Predicted)

Additional information on (3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol

Research Brief on (3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol (CAS: 1957130-54-9)

The compound (3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol (CAS: 1957130-54-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of fungal cytochrome P450 enzymes, particularly those involved in ergosterol biosynthesis. Ergosterol is a critical component of fungal cell membranes, and its disruption leads to fungal cell death. The compound's unique structural features, including the difluorophenyl and fluoropyrimidinyl moieties, contribute to its high binding affinity and selectivity for the target enzymes.

In vitro and in vivo studies have demonstrated the compound's efficacy against a broad spectrum of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. Notably, its (3S)-stereochemistry has been shown to enhance its pharmacokinetic profile, improving bioavailability and reducing off-target effects. These findings position the compound as a promising candidate for the development of next-generation antifungal agents.

Further research has explored the compound's potential in combination therapies. Synergistic effects have been observed when co-administered with existing antifungal drugs, such as fluconazole and amphotericin B. This synergy not only enhances therapeutic efficacy but also mitigates the risk of drug resistance, a growing concern in clinical settings.

Despite these promising results, challenges remain in optimizing the compound's formulation and delivery. Recent pharmacokinetic studies have identified issues related to solubility and metabolic stability, which are currently being addressed through structural modifications and advanced drug delivery systems. These efforts aim to improve the compound's clinical translatability.

In conclusion, (3S)-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1H-1,2,4-triazol-1-yl)butan-2-ol represents a significant advancement in antifungal drug discovery. Its unique mechanism of action, combined with its favorable pharmacokinetic properties, makes it a compelling candidate for further development. Ongoing research is expected to elucidate its full therapeutic potential and address remaining formulation challenges.